methyl 3-(N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)sulfamoyl)-4-methoxybenzoate

• IUPAC Name: methyl 3-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methylsulfamoyl]-4-methoxybenzoate
• InChI: InChI=1S/C19H23FN4O5S/c1-28-16-4-3-14(18(25)29-2)9-17(16)30(26,27)23-10-13-5-7-24(8-6-13)19-21-11-15(20)12-22-19/h3-4,9,11-13,23H,5-8,10H2,1-2H3
• InChI Key: HSQAZHCSEDVWHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)NCC2CCN(CC2)C3=NC=C(C=N3)F
• Molecular Formula: C19H23FN4O5S
• Molecular Weight: 438.5 g/mol
• CAS No.: 2034471-28-6

Description

Methyl 3-(N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)sulfamoyl)-4-methoxybenzoate is a useful research compound. Its molecular formula is C19H23FN4O5S and its molecular weight is 438.47. The purity is usually 95%.
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Scientific Research Applications

Crystal and Molecular Structure Analysis

One area of application involves the study of crystal and molecular structures of related compounds. For instance, the crystal and molecular structures of compounds obtained as side products during the synthesis of antitubercular agents have been reported, which contributes to our understanding of the structural requirements for biological activity and stability of similar compounds (Richter et al., 2023).

Asymmetric Cycloaddition Reactions

In organic synthesis, related compounds play a crucial role in asymmetric cycloaddition reactions, leading to the efficient production of sulfamate-fused piperidin-4-ones, which are valuable in the synthesis of complex molecules with potential pharmacological activities (Liu et al., 2013).

Fluorine Heterocyclic Systems

The synthesis of fluorine heterocyclic systems derived from sulfa drugs illustrates the development of bioactive compounds that can serve as photochemical probe agents for various diseases, demonstrating the intersection of organic synthesis and therapeutic applications (Abdel-Rahman et al., 2010).

Inhibitors and Molecular Interaction Studies

Studies on trifluoromethyl-substituted compounds provide insights into the design of inhibitors targeting specific enzymes or receptors. This research contributes to the development of new therapeutic agents by understanding molecular interactions and structural determinants for activity (Li et al., 2005).